Ethyl 1-((2-ethyl-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)(thiophen-2-yl)methyl)piperidine-4-carboxylate

• IUPAC Name: ethyl 1-[(2-ethyl-6-hydroxy-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)-thiophen-2-ylmethyl]piperidine-4-carboxylate
• InChI: InChI=1S/C19H24N4O3S2/c1-3-14-20-19-23(21-14)17(24)16(28-19)15(13-6-5-11-27-13)22-9-7-12(8-10-22)18(25)26-4-2/h5-6,11-12,15,24H,3-4,7-10H2,1-2H3
• InChI Key: YMCOMMGUPURAHT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC=CS3)N4CCC(CC4)C(=O)OCC)O
• Molecular Formula: C19H24N4O3S2
• Molecular Weight: 420.6 g/mol

Description

“Ethyl 1-((2-ethyl-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)(thiophen-2-yl)methyl)piperidine-4-carboxylate” is a chemical compound with the molecular formula C21H25FN4O3S. It is a dark yellow solid.

Synthesis Analysis

The synthesis of this compound has been reported in a study. The yield was 68% (0.40 g). The compound was recrystallized from ethanol.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques. Infrared (IR) spectroscopy shows peaks at 3611, 1719 (C=O), 1652, 1441, 1325, 1178 cm-1. 1H NMR (DMSO-d6, 500 MHz) and 13C NMR (DMSO-d6, 125 MHz) data are also available.

Physical And Chemical Properties Analysis

This compound is a dark yellow solid with a melting point of 183–185 °C. Its molecular weight is 432.51.

Scientific Research Applications

Antimicrobial and Antifungal Activities

Compounds related to ethyl 1-((2-ethyl-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)(thiophen-2-yl)methyl)piperidine-4-carboxylate have been synthesized and evaluated for their antimicrobial activities. A series of compounds synthesized from ethyl 1,2-diamino-5-cyano-4-(4-methoxyphenyl)-6-oxo-1,6-dihydro-pyridine-3-carboxylate showed significant antimicrobial activity, highlighting the potential of these compounds in addressing microbial resistance (El‐Kazak & Ibrahim, 2013). Another study on novel 2H/6H-thiazolo-[3′,2′:2,3][1,2,4]triazolo[1,5-a]pyridine-9-carbonitrile derivatives demonstrated their antibacterial and antifungal activities, showing that all synthesized compounds had a significant biological activity against tested microorganisms, including Escherichia coli, Staphylococcus aureus, and Candida albicans (Suresh, Lavanya, & Rao, 2016).

Antituberculosis Activity

Thiazole-aminopiperidine hybrid analogues have been designed and synthesized, leading to the discovery of novel Mycobacterium tuberculosis GyrB inhibitors. These compounds, especially ethyl-4-(4-((4-fluorobenzyl)amino)piperidin-1-yl)-2-phenylthiazole-5-carboxylate, showed promising activity against Mycobacterium smegmatis and Mycobacterium tuberculosis, indicating their potential as antituberculosis agents (Jeankumar et al., 2013).

Antiproliferative Activity

A study on thiophene and thienopyrimidine derivatives showed that these compounds exhibited antiproliferative activity against breast and colon cancer cell lines. The most potent compounds in this study demonstrated remarkable activity, indicating the potential application of these derivatives in cancer treatment (Ghorab et al., 2013).